3-[2-(ethoxyamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide

• IUPAC Name: 2-(1,3-benzothiazol-3-ium-3-yl)-N-ethoxyacetamide;bromide
• InChI: InChI=1S/C11H12N2O2S.BrH/c1-2-15-12-11(14)7-13-8-16-10-6-4-3-5-9(10)13;/h3-6,8H,2,7H2,1H3;1H
• InChI Key: KUAJRKXRBDPYOC-UHFFFAOYSA-N
• Canonical SMILES: CCONC(=O)C[N+]1=CSC2=CC=CC=C21.[Br-]
• Molecular Formula: C11H13BrN2O2S
• Molecular Weight: 317.20 g/mol

Description

3-[2-(ethoxyamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as MTT, which stands for 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide. MTT is widely used as a colorimetric assay to measure cell viability and proliferation.

Mechanism of Action

The mechanism of action of MTT is based on its ability to be reduced by mitochondrial dehydrogenases in viable cells. The reduction of MTT results in the formation of a purple formazan product, which is insoluble in water and can be measured spectrophotometrically.
Biochemical and Physiological Effects:
MTT has no known direct biochemical or physiological effects on cells. However, its ability to be reduced by mitochondrial dehydrogenases in viable cells makes it a valuable tool for measuring cell viability and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of MTT is its ease of use and reliability in measuring cell viability and proliferation. It is also a cost-effective assay that requires minimal equipment and can be performed in a high-throughput manner. However, MTT has some limitations, including its inability to distinguish between cell death and growth arrest and its potential interference with certain compounds.

Future Directions

There are several future directions for research on MTT, including the development of new assays that can overcome its limitations, the optimization of its use in drug screening assays, and the exploration of its potential applications in other fields of research, such as cancer research and tissue engineering. Additionally, there is a need for further investigation into the mechanism of action of MTT and its interactions with different cell types and compounds.

Synthesis Methods

MTT is synthesized by the reaction of 2-aminothiophenol with 2-bromoacetyl bromide, followed by the reaction of the resulting intermediate with 2-ethoxyamine. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

MTT has a wide range of applications in scientific research, including cell viability assays, drug screening, and cytotoxicity assays. It is commonly used to measure the metabolic activity of cells, as it is converted into a purple formazan product by mitochondrial dehydrogenases in viable cells. The intensity of the color produced is directly proportional to the number of viable cells.